1,2-Dichlorohexafluorocyclobutane
Cat. No. B1197575
Key on ui cas rn:
356-18-3
M. Wt: 232.94 g/mol
InChI Key: LMHAGAHDHRQIMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05763703
Procedure details
The method of carrying out the reaction of zinc with 1,2-dichlorohexafluorocyclobutane in alcohol to obtain hexafluorocyclobutene is well known (G. Fuller and J. C. Tatlow, J. Chem Soc., 3198 (1961)).
[Compound]
Name
alcohol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
Cl[C:2]1([F:12])[C:5]([F:7])([F:6])[C:4]([F:9])([F:8])[C:3]1([F:11])Cl>[Zn]>[F:6][C:5]1([F:7])[C:2]([F:12])=[C:3]([F:11])[C:4]1([F:9])[F:8]
|
Inputs
Step One
|
Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC1(C(C(C1(F)F)(F)F)(Cl)F)F
|
[Compound]
|
Name
|
alcohol
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
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Type
|
catalyst
|
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Smiles
|
[Zn]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
FC1(C(C(=C1F)F)(F)F)F
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
